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Compound of Interest

Compound Name: 0oT71-82

Cat. No.: B609787

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential guidance on the
proper disposal of OT-82, a potent and selective orally active inhibitor of nicotinamide
phosphoribosyltransferase (NAMPT) with antineoplastic properties.

OT-82's mechanism of action involves the depletion of NAD+, leading to cell death in cancer
cells, particularly those of hematopoietic origin.[1][2][3] As a cytotoxic agent, all waste materials
contaminated with OT-82 must be treated as hazardous chemotherapy waste and disposed of
following stringent institutional and regulatory guidelines.

Data Presentation: Waste Categorization and
Disposal

Proper segregation of chemotherapy waste is critical for safety and compliance. Waste
contaminated with OT-82 should be categorized as either "Trace" or "Bulk" chemotherapy
waste.
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Waste Category

Description

Recommended
Container

Disposal Method

Trace Chemotherapy
Waste

Items that are "RCRA
empty," containing
less than 3% of the
original volume of OT-
82.[4][5] This includes
empty vials, syringes,
IV bags, tubing,
gloves, gowns, and
other personal
protective equipment
(PPE) that is not
visibly contaminated
with liquid OT-82.[6]

Yellow, puncture-
resistant containers
labeled "Trace
Chemotherapy Waste"

and "Incinerate Only".

(516171

Incineration at a

licensed facility.[7][8]

Bulk Chemotherapy
Waste

Unused or partially
used vials of OT-82,
grossly contaminated
PPE, and materials
used to clean up
spills.[4] This is
considered hazardous

waste.

Black, RCRA-rated,
puncture-resistant
containers labeled
"Hazardous Waste -

Chemotherapy".[4]

Disposal as
hazardous chemical
waste, typically via
incineration, in
accordance with EPA

and local regulations.

[417]

Experimental Protocols: Step-by-Step Disposal

Procedure

The following protocol outlines the essential steps for the safe handling and disposal of OT-82

waste.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE at all times when handling OT-82 and its associated waste. This

includes:
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o Two pairs of chemotherapy-grade gloves.

o Adisposable gown.

o Safety glasses or a face shield.

. Waste Segregation at the Point of Generation:

Immediately after use, segregate waste into the appropriate color-coded containers as
described in the table above.

Do not mix trace chemotherapy waste with bulk chemotherapy waste.

. Sharps Disposal:

All sharps (needles, scalpels, etc.) contaminated with OT-82 must be placed in a yellow,
puncture-resistant sharps container specifically designated for chemotherapy sharps.[7]

. Handling of Solutions:

OT-82 is soluble in DMSO.[9] Any unused solutions should be treated as bulk chemotherapy
waste.

Do not discharge any solution containing OT-82 down the drain.

. Spill Management:

In the event of a spill, use a chemotherapy spill kit to clean the affected area.

All materials used for spill cleanup (e.g., absorbent pads, contaminated PPE) must be
disposed of as bulk chemotherapy waste.

. Container Management:

Ensure all waste containers are properly sealed and labeled.

Store filled containers in a designated, secure area away from general laboratory traffic until
they are collected by your institution's environmental health and safety (EHS) department or
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a licensed waste management contractor.

7. Decontamination:

After handling OT-82 and its waste, thoroughly decontaminate the work area (e.g., biological

safety cabinet, fume hood) with an appropriate cleaning agent.

Remove and dispose of PPE as trace chemotherapy waste.

Wash hands thoroughly with soap and water.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of OT-82 waste.
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OT-82 Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of OT-82 waste.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of
OT-82, protecting both personnel and the environment, thereby building a culture of safety and
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trust that extends beyond the product itself. Always consult your institution's specific guidelines
and your local EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for OT-82]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609787#0t-82-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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